Cas no 444923-59-5 (<br>5-Methyl-3-phenyl-isoxazole-4-carboxylic acid (4-adamantan-1-yl-thiazol-2-y l)-amide)

• Product Name: <br>5-Methyl-3-phenyl-isoxazole-4-carboxylic acid (4-adamantan-1-yl-thiazol-2-y l)-amide
• CAS No: 444923-59-5
• MF: C₂₄H₂₅N₃O₂S
• MW: 419.539204359055
• CID: 3145476
• PubChem ID: 4380410
• Update Time: 2025-04-21

<br>5-Methyl-3-phenyl-isoxazole-4-carboxylic acid (4-adamantan-1-yl-thiazol-2-y l)-amide Chemical and Physical Properties

Names and Identifiers

• <br>5-Methyl-3-phenyl-isoxazole-4-carboxylic acid (4-adamantan-1-yl-thiazol-2-y l)-amide
• 4-Isoxazolecarboxamide, 5-methyl-3-phenyl-N-(4-tricyclo[3.3.1.13,7]dec-1-yl-2-thiazolyl)-
• AKOS003794314
• 5-methyl-3-phenyl-N-[4-(tricyclo[3.3.1.1~3,7~]dec-1-yl)-1,3-thiazol-2-yl]-1,2-oxazole-4-carboxamide
• STK316052
• N-(4-(Adamantan-1-yl)thiazol-2-yl)-5-methyl-3-phenylisoxazole-4-carboxamide
• N-[4-(1-ADAMANTYL)-1,3-THIAZOL-2-YL]-5-METHYL-3-PHENYL-4-ISOXAZOLECARBOXAMIDE
• AK-968/15603178
• 444923-59-5

• Inchi： 1S/C24H25N3O2S/c1-14-20(21(27-29-14)18-5-3-2-4-6-18)22(28)26-23-25-19(13-30-23)24-10-15-7-16(11-24)9-17(8-15)12-24/h2-6,13,15-17H,7-12H2,1H3,(H,25,26,28)
• InChI Key： DILPRAVGOGDAQE-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(NC2=NC(C34CC5CC(CC(C5)C3)C4)=CS2)=O)C(C2=CC=CC=C2)=N1

Computed Properties

• Exact Mass: 419.16674822Da
• Monoisotopic Mass: 419.16674822Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 626
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 96.3Ų